Cas no 2229405-18-7 (methyl 4,4-difluoro-2-hydroxypentanoate)

• Product Name: methyl 4,4-difluoro-2-hydroxypentanoate
• CAS No: 2229405-18-7
• MF: C₆H₁₀F₂O₃
• MW: 168.138609409332
• CID: 6479059
• PubChem ID: 165669366
• Update Time: 2025-10-30

methyl 4,4-difluoro-2-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4,4-difluoro-2-hydroxypentanoate
• 2229405-18-7
• EN300-1944357

• Inchi： 1S/C6H10F2O3/c1-6(7,8)3-4(9)5(10)11-2/h4,9H,3H2,1-2H3
• InChI Key： HPOMXQIWHOYKIO-UHFFFAOYSA-N
• SMILES： FC(C)(CC(C(=O)OC)O)F

Computed Properties

• Exact Mass: 168.05980050g/mol
• Monoisotopic Mass: 168.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 4,4-difluoro-2-hydroxypentanoate

Research Briefing on Methyl 4,4-Difluoro-2-hydroxypentanoate (CAS: 2229405-18-7) in Chemical and Biomedical Applications

Methyl 4,4-difluoro-2-hydroxypentanoate (CAS: 2229405-18-7) is a fluorinated ester compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural and functional properties. This compound, characterized by its difluoromethyl and hydroxyl groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl 4,4-difluoro-2-hydroxypentanoate in the design of irreversible serine hydrolase inhibitors. The compound's difluoro motif enhances electrophilicity, enabling covalent binding to catalytic serine residues, while the hydroxyl group facilitates solubility and target engagement. Researchers demonstrated its utility in optimizing pharmacokinetic properties of lead compounds for neurodegenerative diseases, with improved blood-brain barrier penetration compared to non-fluorinated analogs.

In synthetic chemistry, advancements in asymmetric catalysis have enabled enantioselective routes to this compound. A team at MIT reported a novel biocatalytic approach using engineered ketoreductases to achieve >99% ee for the (R)-enantiomer (ACS Catalysis, 2024). This development addresses prior challenges in stereocontrol, critical for pharmaceutical applications where enantiopurity dictates biological activity. The study also revealed unexpected stability of the difluoroalkyl group under enzymatic conditions, expanding the toolbox for fluorinated metabolite synthesis.

Structural-activity relationship (SAR) studies have elucidated key features of methyl 4,4-difluoro-2-hydroxypentanoate derivatives. Molecular modeling indicates that the gem-difluoro group at C4 induces a gauche effect that preorganizes the molecule for protein binding, as observed in X-ray crystallography of inhibitor-protease complexes (Nature Chemical Biology, 2023). This conformational constraint has been leveraged in developing antiviral agents targeting SARS-CoV-2 main protease, where derivatives showed 10-fold improved potency over earlier leads.

Emerging applications extend to PET radiopharmaceuticals, where the fluorine atoms provide sites for 18F-labeling. A recent patent (WO2023187542) describes methods to incorporate this scaffold into tau protein imaging agents for Alzheimer's diagnosis. The compound's metabolic stability—attributed to fluorine's blocking effect on oxidative degradation—makes it particularly valuable for in vivo tracer development.

Ongoing challenges include optimizing large-scale synthesis and addressing potential toxicity of fluorinated metabolites. A 2024 review in Chemical Research in Toxicology notes that while the methyl ester derivative shows favorable safety profiles in vitro, its hydrolysis products require careful assessment in long-term studies. Current research focuses on prodrug strategies to mitigate these concerns while maintaining therapeutic efficacy.

In conclusion, methyl 4,4-difluoro-2-hydroxypentanoate represents a multifaceted tool in modern drug discovery and chemical biology. Its unique combination of fluorine effects and synthetic versatility continues to inspire innovative applications across therapeutic areas. Future directions may explore its use in targeted protein degradation and as a motif for stabilizing peptide secondary structures.